Cas no 885273-00-7 (4-Oxazolemethanamine,2-(3-fluorophenyl)-)

• Product Name: 4-Oxazolemethanamine,2-(3-fluorophenyl)-
• CAS No: 885273-00-7
• MF: C₁₀H₉FN₂O
• MW: 192.189665555954
• MDL: MFCD06738601
• CID: 710962
• Update Time: 2025-06-10

4-Oxazolemethanamine,2-(3-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolemethanamine,2-(3-fluorophenyl)-
• 2-(3-fluorophenyl)-4-Oxazolemethanamine
• 2-(3-fluorophenyl)-N-methyl-1,3-oxazol-4-amine
• 2-(3-FLUORO-PHENYL)-OXAZOL-4-YL-METHYLAMINE
• 2-(3-FLUOROPHENYL)OXAZOL-4-YL-METHYLAMINE,
• (2-(3-Fluorophenyl)oxazol-4-yl)methanamine
• 2-(2,6-DICHLOROPHENOXY)-3-(DIMETHYLAMINO)ACRYLALDEHYDE
• 2-(3-fluorophenyl)-oxazol-4-yl-methylamine
• 4-Oxazolemethanamine,2-(3-fluorophenyl)
• C-[2-(3-FLUORO-PHENYL)-OXAZOL-4-YL]-METHYLAMINE

• MDL： MFCD06738601
• Inchi： 1S/C10H9FN2O/c11-8-3-1-2-7(4-8)10-13-9(5-12)6-14-10/h1-4,6H,5,12H2
• InChI Key： AKVQSDBFJAASIT-UHFFFAOYSA-N
• SMILES： O1C=C(CN)N=C1C1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 192.07000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4

Experimental Properties

• Density: 1.240±0.06 g/cm3(Predicted)
• Boiling Point: 330.7±52.0 °C(Predicted)
• PSA: 52.05000
• LogP: 2.63970
• pka: 7.23±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 4-Oxazolemethanamine,2-(3-fluorophenyl)-

Comprehensive Overview of 4-Oxazolemethanamine,2-(3-fluorophenyl)- (CAS No. 885273-00-7): Properties, Applications, and Research Insights

The compound 4-Oxazolemethanamine,2-(3-fluorophenyl)- (CAS No. 885273-00-7) is a specialized organic molecule featuring a unique oxazole core substituted with a 3-fluorophenyl group and an amine-functionalized side chain. This structure endows it with distinct chemical and biological properties, making it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. Its oxazole ring and fluorophenyl moiety contribute to its potential as a building block for drug discovery, particularly in targeting neurological and metabolic disorders, which are among the most searched health topics globally.

In recent years, the demand for fluorinated heterocycles like 4-Oxazolemethanamine,2-(3-fluorophenyl)- has surged due to their enhanced bioavailability and metabolic stability. Researchers frequently explore questions such as "fluorophenyl compounds in drug design" or "oxazole derivatives for medicinal chemistry," reflecting the compound's relevance. Its CAS No. 885273-00-7 is often cited in patents and academic papers, underscoring its role in developing novel therapeutics. The fluorine atom's electronegativity and the oxazole's aromaticity synergize to improve binding affinity in target proteins, a hot topic in AI-driven drug discovery platforms.

From a synthetic perspective, 4-Oxazolemethanamine,2-(3-fluorophenyl)- is synthesized via multi-step organic reactions, including cyclization and fluorination. Its amine group offers versatility for further derivatization, aligning with the growing trend of click chemistry and high-throughput screening. Environmental and safety considerations are also critical; the compound's stability under ambient conditions makes it suitable for industrial-scale applications without significant hazards, addressing common queries like "sustainable synthesis of fluorinated compounds."

Beyond pharmaceuticals, CAS No. 885273-00-7 finds niche applications in agrochemicals and functional materials. Its fluorophenyl-oxazole scaffold is investigated for light-emitting diodes (LEDs) and liquid crystals, resonating with searches for "organic electronics materials." The compound's optical properties, such as fluorescence quenching or enhancement, are areas of active research, particularly in bioimaging and sensor development.

In summary, 4-Oxazolemethanamine,2-(3-fluorophenyl)- exemplifies the intersection of innovation and utility in modern chemistry. Its structural features cater to diverse scientific inquiries, from drug discovery to material science, while its synthetic accessibility ensures scalability. As interest in tailored heterocycles grows, this compound remains a focal point for researchers addressing global challenges in health and technology.